Cas no 946347-34-8 (N4-(3,4-dimethylphenyl)-N6-(2-methoxyphenyl)methyl-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine)

• Product Name: N4-(3,4-dimethylphenyl)-N6-(2-methoxyphenyl)methyl-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine
• CAS No: 946347-34-8
• MF: C₂₇H₂₆N₆O
• MW: 450.534945011139
• CID: 6216240
• PubChem ID: 17016940
• Update Time: 2025-07-01

N4-(3,4-dimethylphenyl)-N6-(2-methoxyphenyl)methyl-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(3,4-dimethylphenyl)-N6-(2-methoxyphenyl)methyl-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine
• F2090-0198
• 946347-34-8
• AKOS002327320
• N4-(3,4-dimethylphenyl)-N6-[(2-methoxyphenyl)methyl]-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• N4-(3,4-dimethylphenyl)-N6-(2-methoxybenzyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• 4-N-(3,4-dimethylphenyl)-6-N-[(2-methoxyphenyl)methyl]-1-phenylpyrazolo[3,4-d]pyrimidine-4,6-diamine
• N~4~-(3,4-dimethylphenyl)-N~6~-(2-methoxybenzyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine

• Inchi： 1S/C27H26N6O/c1-18-13-14-21(15-19(18)2)30-25-23-17-29-33(22-10-5-4-6-11-22)26(23)32-27(31-25)28-16-20-9-7-8-12-24(20)34-3/h4-15,17H,16H2,1-3H3,(H2,28,30,31,32)
• InChI Key： JXKSOZFWQCBCGX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CNC1=NC(=C2C=NN(C3C=CC=CC=3)C2=N1)NC1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 450.21680947g/mol
• Monoisotopic Mass: 450.21680947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 76.9Ų

Additional information on N4-(3,4-dimethylphenyl)-N6-(2-methoxyphenyl)methyl-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine

Comprehensive Overview of N4-(3,4-dimethylphenyl)-N6-(2-methoxyphenyl)methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine (CAS No. 946347-34-8)

The compound N4-(3,4-dimethylphenyl)-N6-(2-methoxyphenyl)methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine (CAS No. 946347-34-8) is a highly specialized pyrazolo[3,4-d]pyrimidine derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the 3,4-dimethylphenyl and 2-methoxyphenyl substituents, contribute to its potential applications in targeted therapies. Researchers are particularly interested in its kinase inhibition properties, which align with current trends in precision medicine and cancer drug discovery.

In recent years, the demand for small-molecule inhibitors like N4-(3,4-dimethylphenyl)-N6-(2-methoxyphenyl)methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine has surged due to their role in modulating cell signaling pathways. This compound’s diamine core and aryl substitutions make it a promising candidate for addressing drug-resistant mutations, a hot topic in oncology research. Its CAS No. 946347-34-8 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

The pyrazolo[3,4-d]pyrimidine scaffold is known for its versatility in medicinal chemistry, and this derivative’s N4 and N6 modifications enhance its binding affinity to specific protein targets. Discussions in forums and publications often highlight its potential in autoimmune disease research, as well as its metabolic stability—a critical factor in drug development. These attributes align with the growing focus on personalized therapeutics and AI-driven drug design.

From a synthetic perspective, CAS No. 946347-34-8 exemplifies advancements in heterocyclic chemistry. Its methoxyphenyl and dimethylphenyl groups are engineered to optimize pharmacokinetic profiles, a priority for modern biopharmaceutical companies. Searches for synthetic protocols and scalable production methods of this compound have increased, driven by its potential in high-throughput screening assays.

Beyond its biochemical applications, N4-(3,4-dimethylphenyl)-N6-(2-methoxyphenyl)methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine is also studied for its selectivity against off-target effects, a key concern in drug safety. The integration of computational modeling tools has accelerated its evaluation, resonating with the industry’s shift toward in silico methods. This compound’s patent landscape and clinical potential are frequently queried in intellectual property databases.

In summary, CAS No. 946347-34-8 represents a cutting-edge example of rational drug design. Its multifaceted applications—from kinase inhibition to therapeutic selectivity—make it a focal point for researchers tackling complex diseases. As the scientific community continues to explore its mechanisms, this compound is poised to play a pivotal role in the next generation of targeted therapies.